Cas no 19945-48-3 (2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, methyl ester, (Z)-)

• Product Name: 2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, methyl ester, (Z)-
• CAS No: 19945-48-3
• MF: C₁₀H₁₉O₅P
• MW: 250.228624582291
• CID: 1390824
• PubChem ID: 11096984
• Update Time: 2025-04-20

2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, methyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, methyl ester, (Z)-
• 19945-48-3
• Methyl (2Z)-4-(diethoxyphosphinyl)-3-methyl-2-butenoate
• DTXSID201203324

• Inchi： 1S/C10H19O5P/c1-5-14-16(12,15-6-2)8-9(3)7-10(11)13-4/h7H,5-6,8H2,1-4H3/b9-7-
• InChI Key： UBBRMCHLUWPZKH-CLFYSBASSA-N
• SMILES： P(C/C(=C\C(=O)OC)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 250.09701070g/mol
• Monoisotopic Mass: 250.09701070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų